Cas no 1821830-40-3 ((R)-2-Amino-4,4,5,5,5-pentafluoropentanoic acid)

• Product Name: (R)-2-Amino-4,4,5,5,5-pentafluoropentanoic acid
• CAS No: 1821830-40-3
• MF: C₅H₆F₅NO₂
• MW: 207.098659038544
• CID: 5898626
• PubChem ID: 146013423
• Update Time: 2025-10-30

(R)-2-Amino-4,4,5,5,5-pentafluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-4,4,5,5,5-pentafluoropentanoic acid
• EN300-1297361
• 1821830-40-3
• (R)-2-Amino-4,4,5,5,5-pentafluoropentanoic acid
• DTXSID201022287

• Inchi： 1S/C5H6F5NO2/c6-4(7,5(8,9)10)1-2(11)3(12)13/h2H,1,11H2,(H,12,13)/t2-/m1/s1
• InChI Key： WDXQGHPDMGJLFY-UWTATZPHSA-N
• SMILES： FC(C(F)(F)F)(C[C@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 207.03186924g/mol
• Monoisotopic Mass: 207.03186924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Additional information on (R)-2-Amino-4,4,5,5,5-pentafluoropentanoic acid

Recent Advances in the Study of (R)-2-Amino-4,4,5,5,5-pentafluoropentanoic acid (CAS: 1821830-40-3)

The compound (R)-2-Amino-4,4,5,5,5-pentafluoropentanoic acid (CAS: 1821830-40-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This fluorinated amino acid derivative has been the subject of multiple studies exploring its synthesis, biological activity, and potential as a building block for novel drug candidates.

Recent synthetic approaches have focused on optimizing the enantioselective preparation of this compound, with particular emphasis on maintaining high optical purity while improving yield and scalability. A 2023 study published in the Journal of Fluorine Chemistry demonstrated an improved catalytic asymmetric synthesis method achieving >99% ee, which represents a significant advancement over previous synthetic routes. The method utilizes a novel chiral catalyst system that specifically addresses the challenges posed by the pentafluoroalkyl group.

In pharmacological research, (R)-2-Amino-4,4,5,5,5-pentafluoropentanoic acid has shown promise as a modulator of glutamate receptors, particularly in relation to neurological disorders. A recent preclinical study published in Neuropharmacology (2024) investigated its effects on NMDA receptor function, revealing a unique allosteric modulation pattern that differs from conventional amino acid ligands. The study suggests potential applications in conditions involving glutamate excitotoxicity, such as stroke and neurodegenerative diseases.

The compound's metabolic stability has been another area of active investigation. Research published in Drug Metabolism and Disposition (2023) examined its pharmacokinetic profile, demonstrating remarkable resistance to enzymatic degradation compared to non-fluorinated analogs. This property, combined with its ability to cross the blood-brain barrier, makes it particularly interesting for CNS-targeted drug development.

Several pharmaceutical companies have included derivatives of (R)-2-Amino-4,4,5,5,5-pentafluoropentanoic acid in their discovery pipelines. Patent applications filed in 2023-2024 describe its incorporation into peptide mimetics targeting protein-protein interactions involved in inflammatory pathways. The unique electronic properties imparted by the pentafluoropentyl group appear to enhance binding affinity to certain protein targets while maintaining favorable solubility characteristics.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications. The fluorine atoms present opportunities for ¹⁸F labeling, with preliminary studies showing promising results for PET tracer development. A recent collaboration between academic and industry researchers reported successful labeling with high specific activity and good in vivo stability, suggesting potential for neuroimaging applications.

Future research directions are likely to focus on expanding the therapeutic applications of (R)-2-Amino-4,4,5,5,5-pentafluoropentanoic acid derivatives, optimizing their pharmacological properties, and developing more efficient synthetic routes. The compound's unique combination of structural features continues to make it a valuable scaffold for medicinal chemistry and drug discovery efforts in multiple therapeutic areas.